Cas no 50479-22-6 (Tert-butyl 4-aminobutanoate)

• Product Name: Tert-butyl 4-aminobutanoate
• CAS No: 50479-22-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD09923510
• CID: 364823
• Update Time: 2025-10-29

Tert-butyl 4-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-Aminobutanoate
• Butanoic acid, 4-amino-, 1,1-dimethylethyl ester
• tert-butyl 4-aminobutyrate
• 4-amino-butyric acid tert-butyl ester
• 4-aminobutyric acid-1,1-dimethylethyl ester
• AC1ODSW2
• CTK1G6644
• H-GABA-OtBu
• t-Butyl 4-aminobutanoate
• tert.-butyl gamma-aminobutyrate
• N-(t-butoxycarbonyl)propylamine
• XFZZZOMHBHBURH-UHFFFAOYSA-N
• 4-aminobutyric acid ter-butylester
• 4-aminobutyric acid tert-butyl ester
• 7356AJ
• TRA0094679
• SY022561
• 4-amino-butanoic acid 1,1-dimethyleth
• Tert-butyl 4-aminobutanoate

• MDL： MFCD09923510
• Inchi： 1S/C8H17NO2/c1-8(2,3)11-7(10)5-4-6-9/h4-6,9H2,1-3H3
• InChI Key： XFZZZOMHBHBURH-UHFFFAOYSA-N
• SMILES： O(C(CCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 159.12601
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 4-aminobutanoate

Comprehensive Guide to Tert-butyl 4-aminobutanoate (CAS No. 50479-22-6): Properties, Applications, and Industry Insights

Tert-butyl 4-aminobutanoate (CAS No. 50479-22-6) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This ester derivative of 4-aminobutanoic acid (GABA) is valued for its role as a building block in synthesizing bioactive molecules. Its unique tert-butyl ester group enhances stability, making it a preferred choice for controlled reactions in drug discovery and fine chemical production.

Recent trends highlight growing interest in GABA derivatives, driven by their applications in neurological research and medicinal chemistry. Searches for "Tert-butyl 4-aminobutanoate solubility" or "CAS 50479-22-6 synthesis protocol" have surged, reflecting demand for technical data. The compound's low toxicity profile and compatibility with green chemistry principles further align with industry shifts toward sustainable practices.

From a molecular perspective, Tert-butyl 4-aminobutanoate features a carboxylate ester linked to a primary amine, enabling dual reactivity. This structure facilitates its use in peptide coupling and heterocycle formation, addressing common queries like "how to protect amino groups in GABA derivatives." Analytical studies confirm its high purity (>98% by HPLC) and storage stability under nitrogen, critical for laboratory standardization.

Innovative applications include its role in developing prodrugs and enzyme inhibitors, particularly in CNS-targeted therapies. Researchers frequently search for "Tert-butyl 4-aminobutanoate vs. hydrochloride salt" to compare bioavailability. The compound's logP value (approximately 1.2) also makes it a reference in QSAR modeling for blood-brain barrier penetration studies.

Quality control protocols for CAS 50479-22-6 emphasize GC-MS verification and residual solvent analysis, responding to stringent regulatory requirements. Suppliers now highlight "GMP-grade Tert-butyl 4-aminobutanoate" to meet pharmaceutical standards, while academic users prioritize "small-scale packaging" for cost-efficiency. These developments reflect the compound's expanding role across commercial and research sectors.

Future prospects for Tert-butyl 4-aminobutanoate include potential in bioconjugation and prodrug design, areas generating substantial scientific discourse. As patent analyses reveal increased filings involving 50479-22-6, its strategic importance in intellectual property landscapes grows. This aligns with broader market trends favoring multifunctional intermediates that streamline synthetic pathways while maintaining regulatory compliance.